Cas no 1559059-96-9 ((3-Bromo-1H-1,2,4-triazol-5-YL)methanol hydrobromide)

• Product Name: (3-Bromo-1H-1,2,4-triazol-5-YL)methanol hydrobromide
• CAS No: 1559059-96-9
• MF: C₃H₅Br₂N₃O
• MW: 258.899298429489
• MDL: MFCD27966324
• CID: 4606115
• Update Time: 2023-08-10

(3-Bromo-1H-1,2,4-triazol-5-YL)methanol hydrobromide Chemical and Physical Properties

Names and Identifiers

• (3-BROMO-1H-1,2,4-TRIAZOL-5-YL)METHANOL HYDROBROMIDE
• (3-bromo-1H-1,2,4-triazol-5-yl)methanol;hydrobromide
• (3-Bromo-1H-1,2,4-triazol-5-yl)methanolhydrobromide
• (3-Bromo-1H-1,2,4-triazol-5-YL)methanol hydrobromide

• MDL： MFCD27966324
• Inchi： 1S/C3H4BrN3O.BrH/c4-3-5-2(1-8)6-7-3;/h8H,1H2,(H,5,6,7);1H
• InChI Key： ZUQCODZAHRTMRQ-UHFFFAOYSA-N
• SMILES： BrC1=NNC(CO)=N1.Br

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.9
• Topological Polar Surface Area: 61.8